Cas no 697-45-0 (1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide)

• Product name: 1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide
• CAS No: 697-45-0
• MF: C₅H₁₁O₂PS₂
• MW: 198.24344
• CID: 391408
• PubChem ID: 414926

1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide
• 5,5-dimethyl-2-sulfanyl-2-sulfanylidene-1,3,2λ⁵-dioxaphosphinane
• 5,5-dimethyl-2-sulfanyl-1,3,2lambda5-dioxaphosphinane-2-thione
• DTXSID10328888
• SCHEMBL258157
• 697-45-0
• EN300-7502090
• 5,5-dimethyl-2-sulfanyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinane

• Inchi： InChI=1S/C5H11O2PS2/c1-5(2)3-6-8(9,10)7-4-5/h3-4H2,1-2H3,(H,9,10)
• InChI Key： MKSFKVXITRIJQB-UHFFFAOYSA-N
• SMILES： CC1(COP(=S)(OC1)S)C

Computed Properties

• Exact Mass: 197.99393
• Monoisotopic Mass: 197.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.86430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic dithiophosphoric acids and derivatives Dithiophosphate O-esters Phosphorodithioic acid O,O-diesters